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Compound of Interest

Compound Name: Zirconium citrate

Cat. No.: B12717205 Get Quote

Classification as a Coordination Compound
Zirconium citrate is unequivocally classified as a coordination compound.[1] This classification

is based on its fundamental structure, which consists of a central zirconium metal ion bonded to

one or more citrate ligands.

The Central Metal Ion: Zirconium (Zr)
The central atom in zirconium citrate is zirconium, typically in its +4 oxidation state (Zr⁴⁺). As

a transition metal, zirconium has available empty d-orbitals, allowing it to act as a Lewis acid

and accept electron pairs from ligands.

The Ligand: Citrate
Citric acid (C₆H₈O₇) is a weak organic acid containing three carboxylate (-COOH) groups and

one hydroxyl (-OH) group.[2] In solution, it can deprotonate to form the citrate anion. This anion

acts as a multidentate ligand, meaning it can donate electron pairs from multiple atoms to the

central metal ion. Specifically, it can coordinate through the oxygen atoms of its carboxylate

groups and its hydroxyl group.[1]

The Coordinate Bond and Chelate Structure
The bond between the zirconium ion and the citrate ligand is a coordinate covalent bond,

where the oxygen atoms of the citrate ligand donate lone pairs of electrons to the empty
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orbitals of the zirconium ion. When a multidentate ligand like citrate binds to a central metal ion

at two or more points, it forms a ring structure known as a chelate. Zirconium citrate typically

forms a stable chelate structure, which significantly enhances the compound's stability.[1] The

formation of this stable complex is a defining characteristic of a coordination compound.
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Logical Classification of Zirconium Citrate

Zirconium Citrate

Components:
- Central Zirconium (Zr) Ion (Lewis Acid)

- Citrate Ligands (Lewis Base)

Interaction:
Ligand donates electron pairs

to the central metal ion

Bond Type:
Formation of Coordinate Covalent Bonds

Structural Feature:
Forms a stable Chelate Complex

Conclusion:
Classified as a Coordination Compound
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Experimental Workflow: Synthesis and Characterization

Synthesis

Isolation

Characterization

1. Prepare Precursor Solutions
(Zirconium Salt, Citric Acid)

2. Mix and Heat
(60-80°C)

3. Adjust pH (5-7)
Precipitation Occurs

4. Filter Precipitate

5. Wash and Dry

Structural Analysis (XRD) Bonding Analysis (NMR, FTIR)
Property Analysis

(Potentiometric Titration)

Final Product:
Zirconium Citrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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